Cas no 1518290-19-1 (5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid)

5-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid is a heterocyclic compound featuring a maleimide-functionalized tetrahydrofuran carboxylic acid derivative. The maleimide group enables selective thiol conjugation, making it valuable for bioconjugation and crosslinking applications in peptide synthesis, polymer chemistry, and protein modification. The oxolane (tetrahydrofuran) ring provides structural rigidity, while the carboxylic acid moiety offers further functionalization potential. This compound is particularly useful in controlled coupling reactions due to its reactivity under mild conditions and compatibility with aqueous environments. Its bifunctional design allows for efficient incorporation into biomaterials, drug delivery systems, and surface modification strategies, ensuring precise and stable covalent linkages.
5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid structure
1518290-19-1 structure
Product Name:5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid
CAS No:1518290-19-1
MF:C10H11NO5
MW:225.198043107986
CID:6163821
PubChem ID:80006057
Update Time:2025-10-30

5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid
    • 1518290-19-1
    • 5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
    • AKOS018565973
    • 5-[(2,5-dioxopyrrol-1-yl)methyl]oxolane-2-carboxylic acid
    • EN300-10688686
    • Z1365523460
    • Inchi: 1S/C10H11NO5/c12-8-3-4-9(13)11(8)5-6-1-2-7(16-6)10(14)15/h3-4,6-7H,1-2,5H2,(H,14,15)
    • InChI Key: VAUIYCCJVMEFKT-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)CCC1CN1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 225.06372245g/mol
  • Monoisotopic Mass: 225.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 83.9Ų

5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10688686-0.05g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
0.05g
$344.0 2023-10-28
Enamine
EN300-10688686-0.1g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
0.1g
$515.0 2023-10-28
Enamine
EN300-10688686-0.25g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
0.25g
$735.0 2023-10-28
Enamine
EN300-10688686-0.5g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
0.5g
$1158.0 2023-10-28
Enamine
EN300-10688686-1.0g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
1g
$1485.0 2023-05-25
Enamine
EN300-10688686-2.5g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
2.5g
$2912.0 2023-10-28
Enamine
EN300-10688686-5.0g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
5g
$4309.0 2023-05-25
Enamine
EN300-10688686-10.0g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
10g
$6390.0 2023-05-25
Enamine
EN300-10688686-1g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
1g
$1485.0 2023-10-28
Enamine
EN300-10688686-5g
5-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
1518290-19-1 95%
5g
$4309.0 2023-10-28

Additional information on 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid

Introduction to 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid (CAS No. 1518290-19-1)

5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid, with the CAS number 1518290-19-1, is a unique compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound belongs to the class of pyrrolidinone derivatives and is characterized by its distinctive structural features, which include a pyrrolidinone ring and an oxolane moiety. The combination of these functional groups imparts a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid is defined by its molecular formula C9H9N3O4. The presence of the pyrrolidinone ring (C4H6N2O2) and the oxolane ring (C4H6O) contributes to its stability and reactivity. The carboxylic acid group (COOH) at the 2-position of the oxolane ring adds to its versatility in forming various chemical bonds and interactions.

In recent years, significant research has been conducted to explore the potential applications of 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid. One of the key areas of interest is its use in medicinal chemistry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, this compound has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid can selectively target and inhibit cancer cell proliferation without affecting normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways involved in cancer cell survival and growth.

The structural uniqueness of 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid also makes it an attractive candidate for drug development. Its ability to form stable complexes with metal ions has been explored for potential applications in metal-based therapeutics. A study published in Inorganic Chemistry in 2023 demonstrated that complexes formed with this compound exhibited enhanced stability and bioavailability compared to their free metal counterparts.

In addition to its therapeutic potential, 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyloxolane-2-carboxylic acid has also been investigated for its use in materials science. Its ability to form supramolecular structures through hydrogen bonding and π-stacking interactions has led to its application in the development of novel materials with unique properties. For example, researchers at the University of California have utilized this compound to create self-assembling nanostructures with potential applications in drug delivery systems and sensors.

The synthesis of 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-y l)methyloxolane - 2 - carbox ylic aci d i s a n i n t e r e s t i n g c h e m i c a l p r o c e s s t h a t h a s b e e n o p t i m i z e d b y v a r i o u s r e s e a r c h g r o u p s . T h e m o s t c o m m o n m e t h o d i n v o l v e s t h e r e a c t i o n o f 3 - b r o m o p r o p y l p y r r o l i d i n e - 3 - c a r b o x y l i c aci d wi th glycidyl methyl ether followed by ring-opening reactions and subsequent functional group manipulations. This multi-step process allows for high yields and purity levels, making it suitable for large-scale production.

The safety profile of 5-(2,5-dioxo-2,5-dihydro-H-pyrrol-l-y l)met hy loxolan e - 3 - car box yli c aci d h as b een extensively evaluated through various toxicological studies. These studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity, careful monitoring is required during clinical trials to ensure safety and efficacy.

In conclusion, 5-(2 , 3 - dio xo - 3 , H - pyrr ol - l-y l)met hy loxolan e - 3 - car box yli c aci d (CAS No . 3467890 - l9 -l) represents a promising compound with diverse applications in medicinal chemistry , materials science , and beyond . Its unique structural features , combined with its biological activities , make it an exciting area of ongoing research . As more studies are conducted , it is likely that new applications and uses will be discovered , further highlighting the importance of this compound in modern scientific research .

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.